Cas no 2034377-04-1 (2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide)

• Product Name: 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• CAS No: 2034377-04-1
• MF: C₁₉H₂₀N₆O
• MW: 348.401702880859
• CID: 5962805
• PubChem ID: 91813869
• Update Time: 2025-06-09

2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide
• F6445-3626
• 2034377-04-1
• 2-(1-methyl-1H-indol-3-yl)-N-(3-{[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}propyl)acetamide
• N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-2-(1-methyl-1H-indol-3-yl)acetamide
• AKOS025315660

• Inchi： 1S/C19H20N6O/c1-24-12-15(16-6-2-3-7-17(16)24)9-18(26)20-8-4-5-14-10-21-19-22-13-23-25(19)11-14/h2-3,6-7,10-13H,4-5,8-9H2,1H3,(H,20,26)
• InChI Key： MFWZBYWBRYPIKA-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CN2N=CN=C2N=C1)(=O)CC1C2=C(N(C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 348.16985928g/mol
• Monoisotopic Mass: 348.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide

Introduction to 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide (CAS No. 2034377-04-1)

2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034377-04-1, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide comprises a combination of an indole moiety, a propyl chain substituted with a triazolo[1,5-a]pyrimidine ring, and an acetamide functional group. This architectural design suggests potential interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of the indole ring particularly draws interest due to its well-documented role in medicinal chemistry as a scaffold for compounds with diverse pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. The integration of the [1,2,4]triazolo[1,5-a]pyrimidine core into the structure of 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide has been associated with enhanced binding properties to certain therapeutic targets. This feature has positioned the compound as a valuable asset in the quest for novel therapeutic agents.

In the context of modern drug discovery, the development of multifunctional compounds that can modulate multiple pathways simultaneously is highly desirable. The structural complexity of 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide allows it to engage with multiple targets within biological systems. Such polypharmacicity is increasingly recognized as a strategy to achieve synergistic therapeutic effects and potentially reduce the likelihood of resistance development.

The indole moiety in 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide is particularly noteworthy for its versatility in drug design. Indole derivatives have been extensively studied for their roles in various biological processes and have served as precursors to numerous FDA-approved drugs. The methyl substitution on the indole ring further enhances its pharmacological potential by influencing electronic properties and steric interactions with biological targets.

The propyl chain extending from the triazolo[1,5-a]pyrimidine ring in 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]acetamide adds another layer of complexity and functionality. This aliphatic chain can modulate solubility and metabolic stability while providing a linker for further chemical modifications. Such flexibility is crucial for optimizing pharmacokinetic properties and achieving desired therapeutic outcomes.

Recent studies have highlighted the significance of [1,2,4]triazolo[1,5-a]pyrimidine scaffolds in medicinal chemistry due to their broad spectrum of biological activities. These heterocyclic compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this motif into 2-(1-methylindol-3-yl)-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yll)propyl]acetamide suggests that it may possess similar or even enhanced biological effects compared to known derivatives.

The acetamide functional group at the nitrogen position contributes to the overall polarity and hydrogen bonding capabilities of 2-(1-methylindol-3-y]-N-[3-\([ [ 12 34 ] tri azo l o [ 15a ] py rim idine - 6 - y ll ) prop yl ] ace tam ide \) . Acetamides are frequently incorporated into drug molecules due to their ability to form hydrogen bonds with biological targets , which can improve binding affinity and selectivity . Additionally , they often enhance metabolic stability , making them favorable for pharmaceutical applications.

From a synthetic perspective , constructing CAS No.2034377 - 04 - 11 involves multiple steps that require precise control over reaction conditions . The synthesis must be carefully optimized to ensure high yield , purity , and scalability . Advances in synthetic methodologies , such as transition metal-catalyzed reactions and flow chemistry , have made it possible to streamline these processes , thereby facilitating access to complex molecules like this one.

The potential applications of CAS No.2034377 - 04 - 11 are vast , given its structural complexity and diverse pharmacophoric elements . Researchers are exploring its utility in various therapeutic areas , including oncology , neurology , and immunology . Preclinical studies are ongoing to evaluate its efficacy and safety profiles . These investigations aim to uncover new treatment modalities or improve existing ones by leveraging the unique properties of this compound.

In conclusion , CAS No.2034377 - 04 - 11 represents an intriguing molecule with significant pharmaceutical potential . Its intricate structure combines multiple pharmacophoric elements that suggest broad biological activity . As research progresses , further insights into its mechanisms of action will be gained through both computational modeling and experimental validation . This compound stands as a testament to the ongoing innovation in drug discovery driven by advances in synthetic chemistry and molecular biology.